molecular formula C11H24N2O2 B6242973 1-butyl-3-(3-hydroxypropyl)-1-propylurea CAS No. 2169509-42-4

1-butyl-3-(3-hydroxypropyl)-1-propylurea

Cat. No.: B6242973
CAS No.: 2169509-42-4
M. Wt: 216.3
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Description

1-Butyl-3-(3-hydroxypropyl)-1-propylurea (molecular formula: C₁₀H₁₇NO₃, molecular weight: 199.25 g/mol) is a urea derivative characterized by a hydroxypropyl group, a butyl chain, and a propyl substituent . Its structural features, including the polar hydroxypropyl group, influence its solubility and biological interactions.

Properties

CAS No.

2169509-42-4

Molecular Formula

C11H24N2O2

Molecular Weight

216.3

Purity

95

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Urea Derivatives

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between the target compound and related urea derivatives:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Solubility (Predicted)
1-Butyl-3-(3-hydroxypropyl)-1-propylurea C₁₀H₁₇NO₃ 199.25 Hydroxypropyl, butyl, propyl Moderate (polar group)
3-[3-(Dimethylamino)propyl]-1-phenylurea C₁₂H₁₉N₃O 221.30 Dimethylamino, phenyl Low (hydrophobic aryl)
3-(3-Chlorophenyl)-1,1-diisopropylurea C₁₃H₁₈ClN₂O 263.75 Chlorophenyl, diisopropyl Very low
1,3-Bis(3-(dimethylamino)propyl)urea C₁₁H₂₄N₄O 228.34 Dual dimethylamino-propyl chains High (polar amines)

Key Observations :

  • Hydroxypropyl vs. Dimethylamino/Phenyl Groups: The hydroxypropyl group in the target compound enhances hydrophilicity compared to the hydrophobic phenyl or dimethylamino groups in analogs like 3-[3-(dimethylamino)propyl]-1-phenylurea and 3-(3-chlorophenyl)-1,1-diisopropylurea .
Target Compound

1-Butyl-3-(3-hydroxypropyl)-1-propylurea (PSB36) demonstrated potent A1-R antagonism in rat Langendorff heart preparations, reducing AF vulnerability by inhibiting adenosine-mediated effects . Its polar substituents may facilitate binding to cardiac receptors while minimizing off-target interactions.

Comparators

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